Cas no 1261892-63-0 (4-Chloro-2-(2,5-dimethylphenyl)benzoic acid)

4-Chloro-2-(2,5-dimethylphenyl)benzoic acid is a substituted benzoic acid derivative featuring a chloro group at the 4-position and a 2,5-dimethylphenyl moiety at the 2-position of the aromatic ring. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of pharmaceuticals, agrochemicals, or specialty materials. The presence of both electron-withdrawing (chloro) and electron-donating (methyl) groups offers versatility in further functionalization. Its crystalline structure and defined molecular weight (274.73 g/mol) ensure consistent reactivity, making it suitable for controlled synthetic applications. The compound’s stability under standard conditions facilitates handling and storage in research and industrial settings.

4-Chloro-2-(2,5-dimethylphenyl)benzoic acid structure

1261892-63-0 structure

Product Name:4-Chloro-2-(2,5-dimethylphenyl)benzoic acid

CAS No:1261892-63-0

MF:C₁₅H₁₃ClO₂

MW:260.715523481369

MDL:MFCD18319303

CID:2761700

PubChem ID:53225232

Update Time:2025-11-07

4-Chloro-2-(2,5-dimethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18319303
- 4-CHLORO-2-(2,5-DIMETHYLPHENYL)BENZOIC ACID
- 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid, 95%
- 1261892-63-0
- 5-Chloro-2',5'-dimethyl[1,1'-biphenyl]-2-carboxylic acid
- DTXSID60688964
- 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid
- MDL： MFCD18319303
- Inchi： 1S/C15H13ClO2/c1-9-3-4-10(2)13(7-9)14-8-11(16)5-6-12(14)15(17)18/h3-8H,1-2H3,(H,17,18)
- InChI Key： JXZDYTVCGCELFR-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C(=O)O)=C(C=1)C1C=C(C)C=CC=1C

Computed Properties

Exact Mass: 260.0604073Da
Monoisotopic Mass: 260.0604073Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 305
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 37.3Å²

4-Chloro-2-(2,5-dimethylphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326308-5 g	4-Chloro-2-(2,5-dimethylphenyl)benzoic acid, 95%; .	1261892-63-0	95%	5g	€1159.00	2023-04-26
abcr	AB326308-5g	4-Chloro-2-(2,5-dimethylphenyl)benzoic acid, 95%; .	1261892-63-0	95%	5g	€1159.00	2025-04-21

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Additional information on 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid

Recent Advances in the Study of 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid (CAS: 1261892-63-0)

The compound 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid (CAS: 1261892-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic carboxylic acid derivative, characterized by its chloro and dimethylphenyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a compound of interest for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have facilitated the production of high-quality batches for further pharmacological evaluation.

Pharmacological studies have revealed that 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid exhibits notable anti-inflammatory and analgesic properties. In vitro and in vivo experiments have demonstrated its ability to modulate key inflammatory pathways, including the inhibition of cyclooxygenase (COX) enzymes, which are implicated in pain and inflammation. These findings suggest that the compound could serve as a lead molecule for the development of new non-steroidal anti-inflammatory drugs (NSAIDs) with potentially fewer side effects compared to existing therapeutics.

In addition to its anti-inflammatory effects, recent research has explored the anticancer potential of 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid. Preliminary studies indicate that the compound can induce apoptosis in certain cancer cell lines, possibly through the activation of intrinsic apoptotic pathways. Further investigations are underway to elucidate its precise mechanisms of action and to evaluate its efficacy in combination with other anticancer agents. These studies hold promise for the development of novel chemotherapeutic strategies.

The safety and toxicological profile of 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid have also been a focus of recent research. Acute and subchronic toxicity studies in animal models have provided valuable insights into its pharmacokinetics and potential adverse effects. While the compound has shown a favorable safety profile at therapeutic doses, further long-term studies are needed to fully assess its suitability for clinical use. These findings are crucial for advancing the compound through the drug development pipeline.

In conclusion, 4-Chloro-2-(2,5-dimethylphenyl)benzoic acid (CAS: 1261892-63-0) represents a promising candidate for further investigation in the fields of inflammation and oncology. Its unique chemical structure and pharmacological properties make it a valuable tool for understanding disease mechanisms and developing new therapeutic agents. Ongoing research efforts are expected to provide deeper insights into its potential applications and to pave the way for its translation into clinical practice.